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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Phenanthrene-13C labeled internal standards. These standards are crucial for accurate
guantification in various analytical applications, particularly in environmental monitoring, food
safety, and toxicological studies. This document details available standards, their suppliers, and
a representative experimental protocol for their use in Gas Chromatography-Mass
Spectrometry (GC-MS) analysis.

Introduction to Isotope Dilution Mass Spectrometry

Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), is a common environmental pollutant
monitored by regulatory bodies worldwide. Accurate and precise quantification of phenanthrene
in complex matrices like soil, water, and biological tissues is essential for risk assessment.
Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for such analyses. This
technique utilizes a known amount of an isotopically labeled version of the analyte (in this case,
Phenanthrene-13C) as an internal standard. This standard is added to the sample at the
beginning of the sample preparation process. Because the labeled standard is chemically
identical to the native analyte, it experiences the same losses during extraction, cleanup, and
analysis. By measuring the ratio of the native analyte to the labeled internal standard in the
final extract, the initial concentration of the analyte in the sample can be determined with high
accuracy and precision, correcting for any procedural inconsistencies.
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Commercial Suppliers of Phenanthrene-*3*C
Standards

Several reputable suppliers offer Phenanthrene-13C labeled standards. The choice of standard
will depend on the specific analytical requirements, such as the desired level of isotopic
enrichment and the physical form of the standard. Below is a summary of commercially
available standards.

Supplier Product Name  CAS Number Isotopic Purity Form
) ) Phenanthrene- )
Sigma-Aldrich 334973-64-7 99 atom % 13C Solid
9,10-13C>
Cambridge Phenanthrene
Isotope (13Cs, 99%) 100 1189955-53-0 99% Solution

Laboratories, Inc.  pg/mL in nonane

Phenanthrene
LGC Standards (13Cs, 99%) 100 1189955-53-0 99% Solution

pg/mL in Nonane

Experimental Protocol: Quantification of
Phenanthrene in Soil by GC-MS using a **C-Labeled
Internal Standard

This protocol provides a representative method for the extraction and analysis of phenanthrene
in soil samples using a Phenanthrene-13C labeled internal standard. This method is based on
established environmental analysis protocols.[1][2][3]

Sample Preparation and Extraction

o Sample Homogenization: Homogenize the soil sample to ensure uniformity.

» Spiking with Internal Standard: Weigh approximately 10 g of the homogenized soil sample
into a clean extraction vessel. Accurately add a known amount of the Phenanthrene-13C
internal standard solution.
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» Extraction: Add an appropriate extraction solvent, such as a mixture of hexane and acetone
(1:1, viv), to the soil sample.[1] Perform extraction using a technique such as sonication for
15-30 minutes or mechanical shaking.[1][3]

o Centrifugation and Collection: Centrifuge the sample to separate the solvent from the soll
particles. Carefully collect the supernatant (the solvent extract).

o Repeat Extraction: Repeat the extraction process on the soil residue two more times,
combining all the solvent extracts.

Extract Cleanup

o Sulfur Removal (if necessary): If elemental sulfur is expected to be present in the sample,
add activated copper to the combined extract to remove it.

o Concentration: Concentrate the extract to a smaller volume (e.g., 1-2 mL) using a gentle
stream of nitrogen or a rotary evaporator.

e Solid-Phase Extraction (SPE) Cleanup: Condition a silica gel or Florisil SPE cartridge with
the extraction solvent. Pass the concentrated extract through the cartridge. Elute the
phenanthrene-containing fraction with an appropriate solvent mixture. This step helps to
remove interfering compounds from the sample matrix.

GC-MS Analysis

e Instrument Setup:

o Gas Chromatograph (GC):

Injector: Splitless mode, 250-300°C.

Column: A capillary column suitable for PAH analysis, such as a DB-5ms or equivalent
(e.g., 30 m x 0.25 mm ID, 0.25 pm film thickness).[4]

Oven Temperature Program: An example program could be: initial temperature of 60°C,
hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.
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o Mass Spectrometer (MS):
= |onization Mode: Electron lonization (El) at 70 eV.[4]

» Acquisition Mode: Selected lon Monitoring (SIM) to enhance sensitivity and selectivity.
[1][4] Monitor the molecular ions for both native phenanthrene (m/z 178) and the 3C-
labeled internal standard (e.g., m/z 180 for Phenanthrene-3Cz or m/z 184 for
Phenanthrene-13Ce).

» Calibration: Prepare a series of calibration standards containing known concentrations of
native phenanthrene and a constant concentration of the Phenanthrene-13C internal
standard. Analyze these standards to generate a calibration curve by plotting the ratio of the
peak area of the native phenanthrene to the peak area of the internal standard against the
concentration of the native phenanthrene.

o Sample Analysis: Inject the prepared sample extract into the GC-MS system.

e Quantification: ldentify the peaks for native phenanthrene and the Phenanthrene-13C internal
standard based on their retention times and characteristic mass fragments. Calculate the
ratio of their peak areas. Use the calibration curve to determine the concentration of native
phenanthrene in the extract. Finally, calculate the concentration of phenanthrene in the
original soil sample, taking into account the initial sample weight and the volume of the final
extract.

Visualizations
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Experimental workflow for Phenanthrene analysis.
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Principle of Isotope Dilution Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Commercial Phenanthrene-13C
Isotope Standards for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583378#commercial-suppliers-of-phenanthrene-
13c2-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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